t-Boc-aminooxy-PEG3-propargyl
t-Boc-aminooxy-PEG3-propargyl
t-Boc-aminooxy-PEG3-propargyl is a crosslinker containing a propargyl group and t-Boc-aminooxy group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. PEG Linkers may be useful in the development of antibody drug conjugates.
Brand Name:
Vulcanchem
CAS No.:
1951439-46-5
VCID:
VC0544658
InChI:
InChI=1S/C14H25NO6/c1-5-6-17-7-8-18-9-10-19-11-12-20-15-13(16)21-14(2,3)4/h1H,6-12H2,2-4H3,(H,15,16)
SMILES:
CC(C)(C)OC(=O)NOCCOCCOCCOCC#C
Molecular Formula:
C14H25NO6
Molecular Weight:
303.36
t-Boc-aminooxy-PEG3-propargyl
CAS No.: 1951439-46-5
Inhibitors
VCID: VC0544658
Molecular Formula: C14H25NO6
Molecular Weight: 303.36
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1951439-46-5 |
---|---|
Product Name | t-Boc-aminooxy-PEG3-propargyl |
Molecular Formula | C14H25NO6 |
Molecular Weight | 303.36 |
IUPAC Name | tert-butyl N-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]carbamate |
Standard InChI | InChI=1S/C14H25NO6/c1-5-6-17-7-8-18-9-10-19-11-12-20-15-13(16)21-14(2,3)4/h1H,6-12H2,2-4H3,(H,15,16) |
Standard InChIKey | VMOMFXUHEJCHQS-UHFFFAOYSA-N |
SMILES | CC(C)(C)OC(=O)NOCCOCCOCCOCC#C |
Appearance | Solid powder |
Description | t-Boc-aminooxy-PEG3-propargyl is a crosslinker containing a propargyl group and t-Boc-aminooxy group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. PEG Linkers may be useful in the development of antibody drug conjugates. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | t-Boc-aminooxy-PEG3-propargyl |
Reference | 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550. 2: Harrison E, Coulter JA, Dixon D. Gold nanoparticle surface functionalization: mixed monolayer versus hetero bifunctional peg linker. Nanomedicine (Lond). 2016 Apr;11(7):851-65. Review. PubMed PMID: 27021417. 3: Augusto MT, Hollmann A, Porotto M, Moscona A, Santos NC. Antiviral Lipopeptide-Cell Membrane Interaction Is Influenced by PEG Linker Length. Molecules. 2017 Jul 15;22(7). pii: E1190. doi: 10.3390/molecules22071190. PubMed PMID: 28714870; PubMed Central PMCID: PMC5776016. 4: Tuma R, Russell M, Rosendahl M, Thomas GJ Jr. Solution conformation of the extracellular domain of the human tumor necrosis factor receptor probed by Raman and UV-resonance Raman spectroscopy: structural effects of an engineered PEG linker. Biochemistry. 1995 Nov 21;34(46):15150-6. PubMed PMID: 7578129. |
PubChem Compound | 91809461 |
Last Modified | Nov 11 2021 |
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